2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: 2-(2-methoxyphenyl)-1,3-thiazol-4-one
• InChI: InChI=1S/C10H9NO2S/c1-13-8-5-3-2-4-7(8)10-11-9(12)6-14-10/h2-5H,6H2,1H3
• InChI Key: DAUGOFJIUMTHAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=O)CS2
• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol

Description

2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one, also known as MTZ, is a heterocyclic compound with a thiazole ring and a methoxyphenyl group. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one is not fully understood. However, it has been suggested that 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one exerts its therapeutic effects by modulating various signaling pathways involved in cell growth, survival, and inflammation. 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has been reported to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival, and to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in energy homeostasis and glucose metabolism.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has been shown to exhibit various biochemical and physiological effects. It has been reported to decrease the levels of glucose, insulin, and inflammatory cytokines in diabetic animals. 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has been reported to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has several advantages for lab experiments, including its easy synthesis, stability, and low toxicity. However, its solubility in water is limited, which can make it challenging to use in aqueous solutions. Additionally, the exact mechanism of action of 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one. One area of interest is the development of novel 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one derivatives with improved therapeutic properties. Another area of interest is the investigation of the molecular mechanisms underlying the therapeutic effects of 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one. Additionally, further studies are needed to determine the safety and efficacy of 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one in humans.

Synthesis Methods

2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one can be synthesized through a multistep process involving the reaction of 2-aminothiophenol and 2-bromoanisole, followed by cyclization using a base catalyst. The final product is obtained through purification and recrystallization.

Scientific Research Applications

2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has shown potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. It has been reported to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. 2-(2-methoxyphenyl)-1,3-thiazol-4(5H)-one has also been shown to possess hypoglycemic and anti-inflammatory properties, making it a potential candidate for the treatment of diabetes and inflammatory diseases.